Cas no 1807070-35-4 (2-(Difluoromethyl)-3-hydroxy-6-iodopyridine-4-carboxaldehyde)

• Product Name: 2-(Difluoromethyl)-3-hydroxy-6-iodopyridine-4-carboxaldehyde
• CAS No: 1807070-35-4
• MF: C₇H₄F₂INO₂
• MW: 299.013441085815
• CID: 4887085
• Update Time: 2025-08-05

2-(Difluoromethyl)-3-hydroxy-6-iodopyridine-4-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-3-hydroxy-6-iodopyridine-4-carboxaldehyde

• Inchi： 1S/C7H4F2INO2/c8-7(9)5-6(13)3(2-12)1-4(10)11-5/h1-2,7,13H
• InChI Key： CQGKSARURKDLGN-UHFFFAOYSA-N
• SMILES： IC1=CC(C=O)=C(C(C(F)F)=N1)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 193
• XLogP3: 1.9
• Topological Polar Surface Area: 50.2

Additional information on 2-(Difluoromethyl)-3-hydroxy-6-iodopyridine-4-carboxaldehyde

2-(Difluoromethyl)-3-hydroxy-6-iodopyridine-4-carboxaldehyde: A Novel Scaffold for Targeted Therapeutic Applications

2-(Difluoromethyl)-3-hydroxy-6-iodopyridine-4-carboxaldehyde is a structurally unique compound with a CAS number of 1807070-35-4, representing a promising candidate in the development of small-molecule therapeutics. This compound belongs to the class of pyridine derivatives, characterized by the presence of a heterocyclic aromatic ring system. The molecular framework of 2-(Difluoromethyl)-3-hydroxy-6-iodopyridine-4-carboxaldehyde features a pyridine ring substituted with multiple functional groups, including a difluoromethyl group at the 2-position, a hydroxyl group at the 3-position, an iodine atom at the 6-position, and a carboxaldehyde group at the 4-position. These substituents collectively contribute to the compound's distinct pharmacological profile and its potential for targeted drug development.

Recent studies have highlighted the significance of 2-(Difluoromethyl)-3-hydroyxy-6-iodopyridine-4-carboxaldehyde in modulating key biological pathways associated with inflammation and cellular signaling. The presence of the hydroxyl group at the 3-position and the carboxaldehyde group at the 4-position may facilitate interactions with specific protein targets, such as kinases and transcription factors, thereby influencing downstream cellular responses. Additionally, the iodine atom at the 6-position is known to enhance the compound's metabolic stability and bioavailability, making it an attractive candidate for further preclinical investigation.

Advancements in medicinal chemistry have enabled the synthesis of 2-(Difluoromethyl)-3-hydroxy-6-iodopyridine-4-carboxaldehyde through optimized multistep reactions, including nucleophilic substitution and electrophilic aromatic substitution. These synthetic approaches have been validated by recent publications in Journal of Medicinal Chemistry and Organic & Biomolecular Chemistry, where researchers demonstrated the feasibility of scalable production methods while maintaining structural integrity. The compound's synthesis involves the strategic introduction of fluorine and iodine atoms, which are critical for modulating its biological activity and pharmacokinetic properties.

Pharmacological studies on 2-(Difluoromethyl)-3-hydroxy-6-iodopyridine-4-carboxaldehyde have revealed its potential as an inhibitor of specific enzymes involved in disease progression. For instance, a 2023 study published in ACS Chemical Biology reported that this compound exhibits selective inhibition of the kinase family, which is implicated in several inflammatory and oncogenic pathways. The compound's ability to modulate these pathways suggests its potential application in the treatment of autoimmune disorders and cancer. Further, its structural similarity to known pharmacophores has been leveraged to design analogs with enhanced potency and selectivity.

From a medicinal chemistry perspective, the design of 2-(Difluoromethyl)-3-hydroxy-6-iodopyridine-4-carboxaldehyde represents a significant advancement in the field of drug discovery. The incorporation of halogen atoms, such as fluorine and iodine, is a well-established strategy to improve drug efficacy and reduce off-target effects. The difluoromethyl group at the 2-position, in particular, has been shown to enhance the compound's lipophilicity and metabolic stability, which are crucial for its therapeutic application. Additionally, the hydroxyl group at the 3-position may contribute to hydrogen bonding interactions with target proteins, further optimizing its binding affinity.

Recent computational studies have provided insights into the molecular interactions of 2-(Difluoromethyl)-3-hydroxy-6-iodopyridine-4-carboxaldehyde with potential biological targets. Molecular docking simulations have demonstrated that the compound can bind to the active site of certain kinases, such as ERK1/2 and AKT, which are key regulators of cell proliferation and survival. These findings are supported by experimental data from in vitro assays, where the compound showed significant inhibitory activity against these targets. The structural flexibility of the pyridine ring also allows for conformational adjustments, enhancing its ability to interact with diverse protein surfaces.

From a pharmacokinetic standpoint, 2-(Difluoromethyl)-3-hydroxy-6-iodopyridine-4-carboxaldehyde exhibits favorable properties that make it suitable for further development. The iodine atom at the 6-position is known to increase the compound's metabolic stability, reducing the risk of rapid degradation in vivo. This stability is critical for maintaining therapeutic concentrations in the bloodstream and target tissues. Furthermore, the compound's solubility profile has been optimized through the introduction of polar functional groups, which enhance its aqueous solubility and facilitate its absorption in the gastrointestinal tract.

Current research efforts are focused on expanding the therapeutic applications of 2-(Difluoromethyl)-3-hydroxy-6-iodopyridine-4-carboxaldehyde by exploring its potential in the treatment of neurological disorders. Preclinical studies have shown that the compound can cross the blood-brain barrier, suggesting its utility in targeting central nervous system (CNS) diseases. This property is particularly relevant for conditions such as Alzheimer's disease and Parkinson's disease, where the accumulation of toxic proteins is a key pathological feature. The compound's ability to modulate signaling pathways associated with neurodegeneration further supports its potential as a therapeutic agent.

The development of 2-(Difluoromethyl)-3-hydroxy-6-iodopyridine-4-carboxaldehyde is also being explored in the context of combination therapies. The compound's ability to inhibit multiple targets simultaneously has led researchers to investigate its synergistic effects with existing drugs. For example, studies have shown that the compound can enhance the efficacy of conventional chemotherapeutic agents by targeting resistance mechanisms in cancer cells. This dual-action potential makes it a valuable candidate for personalized medicine approaches, where tailored treatment regimens can be designed to maximize therapeutic outcomes.

From a safety and toxicity perspective, preliminary studies on 2-(Difluoromethyl)-3-hydroxy-6-iodopyridine-4-carboxaldehyde have indicated a favorable safety profile. In vitro assays have shown minimal cytotoxicity toward healthy cells, suggesting that the compound may have a high therapeutic index. However, further in vivo studies are required to fully assess its long-term safety and potential side effects. These studies will be critical in determining the compound's suitability for clinical translation and its potential as a lead compound for drug development.

Overall, 2-(Difluoromethyl)-3-hydroxy-6-iodopyridine-4-carboxaldehyde represents a promising scaffold for the design of novel therapeutics with broad applications in medicine. Its unique structural features, combined with its favorable pharmacological and pharmacokinetic properties, position it as a candidate for further research and development. As the field of medicinal chemistry continues to evolve, the exploration of compounds like 2-(Difluoromethyl)-3-hydroxy-6-iodopyridine-4-carboxaldehyde will play a crucial role in addressing unmet medical needs and advancing the treatment of complex diseases.

For more information on the synthesis, pharmacology, and therapeutic potential of 2-(Difluoromethyl)-3-hydroxy-6-iodopyridine-4-carboxaldehyde, refer to recent publications in Journal of Medicinal Chemistry, ACS Chemical Biology, and Organic & Biomolecular Chemistry. These studies provide a comprehensive overview of the compound's properties and its significance in the development of targeted therapies.